Cas no 4151-05-7 (1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester)

1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester structure
4151-05-7 structure
Product name:1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester
CAS No:4151-05-7
MF:C11H21NO2
MW:199.28994345665
CID:335175
PubChem ID:99011

1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester
    • NSC163923; AC1Q5YSL; AC1L40L5; CTK8D8818; EINECS 223-977-7; AR-1J4962; AKOS008960279; NSC-163923;
    • EINECS 223-977-7
    • NSC163923
    • 4151-05-7
    • MFCD00020987
    • methyl 3-(azepan-1-yl)-2-methylpropanoate
    • NSC 163923
    • LS-11452
    • NS00049077
    • AKOS008960279
    • NSC-163923
    • Methyl hexahydro-alpha-methyl-1H-azepine-1-propionate
    • Methyl 3-azepan-1-yl-2-methylpropanoate
    • MDL: MFCD00020987
    • Inchi: InChI=1S/C11H21NO2/c1-10(11(13)14-2)9-12-7-5-3-4-6-8-12/h10H,3-9H2,1-2H3
    • InChI Key: RGTNCOFLOIQTDF-UHFFFAOYSA-N
    • SMILES: CC(CN1CCCCCC1)C(=O)OC

Computed Properties

  • Exact Mass: 199.15733
  • Monoisotopic Mass: 199.157229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 0.966
  • Boiling Point: 273.4°Cat760mmHg
  • Flash Point: 96.8°C
  • Refractive Index: 1.457
  • PSA: 29.54
  • LogP: 1.60940

1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735597-1g
Methyl 3-(azepan-1-yl)-2-methylpropanoate
4151-05-7 98%
1g
¥4994.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735597-5g
Methyl 3-(azepan-1-yl)-2-methylpropanoate
4151-05-7 98%
5g
¥15264.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735597-250mg
Methyl 3-(azepan-1-yl)-2-methylpropanoate
4151-05-7 98%
250mg
¥2352.00 2024-05-14

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